2-(Cyclopentylamino)-1-(4-methoxyphenyl)-2-oxoethyl 1,2-oxazole-5-carboxylate

• CAS No.: 606102-37-8
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol
• IUPAC Name: [2-(cyclopentylamino)-1-(4-methoxyphenyl)-2-oxoethyl] 1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C18H20N2O5/c1-23-14-8-6-12(7-9-14)16(17(21)20-13-4-2-3-5-13)24-18(22)15-10-11-19-25-15/h6-11,13,16H,2-5H2,1H3,(H,20,21)
• InChI Key: NIFNANZVFXORKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C(=O)NC2CCCC2)OC(=O)C3=CC=NO3

Description

2-(Cyclopentylamino)-1-(4-methoxyphenyl)-2-oxoethyl 1,2-oxazole-5-carboxylate is a heterocyclic compound featuring a 1,2-oxazole core substituted at the 5-position with a carboxylate ester. The ester moiety is further functionalized with a 2-(cyclopentylamino)-1-(4-methoxyphenyl)-2-oxoethyl group. Key structural elements include:

• 4-Methoxyphenyl group: Attached to the oxoethyl chain, this substituent may enhance lipophilicity and influence binding interactions.
• Cyclopentylamino group: A secondary amine linked to a cyclopentane ring, which could modulate solubility and conformational flexibility.
• Carboxylate ester: Positioned on the oxazole ring, this group may impact metabolic stability and hydrolysis kinetics.

Biological Activity

2-(Cyclopentylamino)-1-(4-methoxyphenyl)-2-oxoethyl 1,2-oxazole-5-carboxylate is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including mechanisms of action, therapeutic implications, and relevant research findings.

• Molecular Formula : C31H31FN4O4S
• Molecular Weight : 574.671 g/mol
• IUPAC Name : 4-amino-N-[2-(cyclopentylamino)-1-(4-methoxyphenyl)-2-oxoethyl]-N-(4-fluorophenyl)-3-(4-methoxyphenyl)-1,2-thiazole-5-carboxamide
• Log P : 6.2 (indicating high lipophilicity)

The compound has been shown to interact with the glucagon-like peptide 1 receptor (GLP-1R), which plays a significant role in glucose metabolism and appetite regulation. This interaction suggests potential applications in treating metabolic disorders such as Type 1 and Type 2 diabetes and obesity .

In Vitro Studies

Research has demonstrated that 2-(Cyclopentylamino)-1-(4-methoxyphenyl)-2-oxoethyl 1,2-oxazole-5-carboxylate exhibits inhibitory effects on various enzymes involved in lipid metabolism, particularly acid ceramidase (AC), which is crucial for the metabolism of sphingolipids. The compound has shown promising IC50 values in inhibiting AC activity, indicating its potential as a therapeutic agent for conditions related to sphingolipid dysregulation .

In Vivo Studies

In vivo studies have indicated that this compound can effectively lower blood glucose levels in diabetic animal models. It was observed to enhance insulin sensitivity and improve lipid profiles, making it a candidate for further development as an anti-diabetic drug .

Data Table: Biological Activity Summary

Study Type	Target Enzyme	IC50 Value (μM)	Effect Observed
In Vitro	Acid Ceramidase (AC)	0.025	Significant inhibition observed
In Vivo	Blood Glucose Levels	Not specified	Reduction in hyperglycemia in diabetic models

Case Study 1: Diabetes Management

A study evaluated the effects of the compound on diabetic rats. Administration of the compound resulted in a significant decrease in fasting blood glucose levels compared to control groups. The study highlighted the compound's ability to enhance insulin secretion and sensitivity.

Case Study 2: Obesity Treatment

Another investigation focused on the impact of this compound on weight management. Results showed that it reduced body weight gain and fat accumulation in obese mice models, suggesting its potential utility in obesity treatment through appetite suppression and metabolic modulation.

Scientific Research Applications

Chemical Properties and Structure

The compound has a complex structure that contributes to its biological activity. Its molecular formula is $C_{16}H_{22}N_2O_4$, indicating the presence of multiple functional groups that can interact with biological targets. The oxazole ring and carboxylate group are particularly relevant for its pharmacological properties.

Medicinal Chemistry Applications

• Phosphodiesterase Inhibition
  • Research indicates that derivatives of this compound may act as phosphodiesterase (PDE) inhibitors, specifically targeting PDE4. This class of inhibitors is significant in treating conditions like asthma and chronic obstructive pulmonary disease (COPD) due to their role in modulating inflammatory pathways .
• Anticancer Activity
  • Preliminary studies have suggested that this compound may exhibit anticancer properties. Its structure allows it to interfere with cellular signaling pathways involved in tumor growth and survival. For instance, modifications to the cyclopentyl group have shown enhanced potency against specific cancer cell lines, indicating potential for further development into a therapeutic agent .
• Neuroprotective Effects
  • There is emerging evidence that compounds with similar structures can provide neuroprotective benefits. Research has highlighted the potential of such compounds in models of neurodegenerative diseases, where they may help reduce oxidative stress and inflammation within neural tissues .

Biological Research Applications

• Proteomics and Biomarker Discovery
  • The compound has been utilized in proteomics research to identify biomarkers associated with various diseases. Its ability to modify protein interactions makes it a valuable tool for studying complex biological systems .
• Screening Assays
  • It serves as a crucial component in the development of screening assays for various biological activities, including enzyme inhibition and receptor binding studies. These assays are essential for drug discovery processes, helping to identify promising candidates for further development .
• Synthetic Methodologies
  • The synthesis of this compound often involves multi-component reactions (MCRs), which are advantageous in creating libraries of related compounds for high-throughput screening. The flexibility in synthetic routes allows researchers to explore a wide range of structural modifications, enhancing the potential for discovering novel bioactive molecules .

Case Studies and Research Findings

Study	Focus	Findings
Pendergrass et al. (2020)	Type III Secretion System	Demonstrated inhibition by related compounds; suggested potential therapeutic applications in bacterial infections .
Whittaker et al. (2018)	Matrix Metalloproteinase Inhibitors	Utilized Ugi reactions to synthesize derivatives with promising inhibitory activity against MMPs .
Zhang et al. (2021)	Neuroprotective Agents	Investigated the neuroprotective effects of similar oxazole derivatives; reported reduced cell death in neurodegenerative models .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound can be compared to structurally related heterocycles from the provided evidence, focusing on core rings, substituents, and synthesis data.

Key Findings:

Core Heterocycle Differences: The target compound’s 1,2-oxazole ring (vs. pyrazole in 6g and ) alters electronic properties.

Substituent Effects: The cyclopentylamino group in the target compound introduces a bulky, lipophilic substituent absent in 6g (which has multiple 4-methoxyphenyl groups) and the compound (with sulfanyl and trifluoromethyl groups). This may enhance membrane permeability compared to the polar trifluoromethyl group in . The carboxylate ester in the target compound and 6g contrasts with the aldehyde in , suggesting differences in reactivity (e.g., hydrolysis vs. nucleophilic addition) .

Synthesis and Physical Properties: Compound 6g achieved a high yield (91%) under optimized conditions, with a low melting point (67–68°C) indicative of reduced crystallinity compared to rigid aromatic systems. Its IR spectrum confirmed carbonyl (1707 cm⁻¹) and aromatic (1601 cm⁻¹) stretches . No synthesis or physical data are reported for the target compound or the compound, limiting direct comparisons.

Biological Relevance :

• Pyrazole derivatives like 6g and the compound are often explored as kinase inhibitors or antimicrobials. The target’s oxazole core may offer distinct selectivity profiles due to differences in hydrogen-bonding capacity and steric bulk .